![molecular formula C18H15Cl2NO3 B3880107 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime](/img/structure/B3880107.png)
6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime
Overview
Description
6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime, also known as DCMO-DMT, is a synthetic compound that belongs to the family of tryptamines. This compound is known for its potential use in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime involves its binding to the serotonin 5-HT2A receptor, which leads to the activation of intracellular signaling pathways. This activation results in the modulation of neurotransmitter release and the alteration of neuronal activity, leading to the induction of hallucinations and altered states of consciousness.
Biochemical and Physiological Effects
This compound has been shown to induce a range of biochemical and physiological effects. It has been found to increase the release of several neurotransmitters, including dopamine, norepinephrine, and serotonin. It has also been shown to increase the activity of the prefrontal cortex, which is involved in the regulation of mood, perception, and cognition. Additionally, this compound has been found to cause changes in heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime in lab experiments is its high affinity for the serotonin 5-HT2A receptor. This makes it a valuable tool for studying the neurobiological basis of psychiatric disorders. However, one of the limitations of using this compound is its potential to induce hallucinations and altered states of consciousness, which may make it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime. One potential area of research is the development of new compounds that have similar properties but with fewer side effects. Another area of research is the study of the long-term effects of this compound on the brain and behavior. Additionally, there is a need for more research on the potential therapeutic applications of this compound in the treatment of psychiatric disorders.
Conclusion
In conclusion, this compound is a synthetic compound that has shown potential use in scientific research due to its unique properties. It has a high affinity for the serotonin 5-HT2A receptor and has been found to induce hallucinations and altered states of consciousness. While there are limitations to its use in lab experiments, there are several future directions for research on this compound that may lead to new insights into the neurobiological basis of psychiatric disorders.
Scientific Research Applications
6-methoxy-3,4-dihydro-1(2H)-naphthalenone O-(3,4-dichlorobenzoyl)oxime has shown potential use in scientific research due to its unique properties. It is known to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This receptor has been implicated in the pathophysiology of several psychiatric disorders, including depression, anxiety, and schizophrenia. This compound has been shown to induce hallucinations and altered states of consciousness, which makes it a valuable tool for studying the neurobiological basis of these disorders.
Properties
IUPAC Name |
[(E)-(6-methoxy-3,4-dihydro-2H-naphthalen-1-ylidene)amino] 3,4-dichlorobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15Cl2NO3/c1-23-13-6-7-14-11(9-13)3-2-4-17(14)21-24-18(22)12-5-8-15(19)16(20)10-12/h5-10H,2-4H2,1H3/b21-17+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSHREYLCQRJAKF-HEHNFIMWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC(=C(C=C3)Cl)Cl)CCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=C1)/C(=N/OC(=O)C3=CC(=C(C=C3)Cl)Cl)/CCC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Cl2NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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